![molecular formula C19H21NO2 B2501723 N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2,5-dimethylbenzamide CAS No. 2034527-39-2](/img/structure/B2501723.png)
N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2,5-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2,5-dimethylbenzamide, also known as HMA-1, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.
Scientific Research Applications
Chemical Oxidation and Synthesis Applications
Chemical Oxidation : Studies on similar compounds, such as N,N-dimethylbenzamides, have explored their chemical oxidation processes. For instance, the chemical oxidation of anticonvulsants involving dimethylbenzamide structures has been examined to understand the oxidation sites and pathways, leading to various oxidized products without hydroxylating certain methyl groups (S. Adolphe-Pierre et al., 1998). Such research highlights the chemical reactivity and potential modification strategies for benzamide derivatives.
Synthesis of Complex Molecules : The synthesis of complex molecules from benzamide derivatives has been a subject of study, demonstrating the utility of these compounds in constructing more complex chemical entities. For example, the synthesis of N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide showcased the compound's potential in metal-catalyzed C–H bond functionalization reactions, hinting at applications in developing new synthetic methods for complex molecules (Hamad H. Al Mamari et al., 2019).
Applications in Drug Development and Metabolism Studies
Drug Development and HDAC Inhibition : N-acylhydrazone derivatives, structurally related to benzamides, have been designed and evaluated as potent histone deacetylase (HDAC) inhibitors, showcasing the application of these compounds in developing molecular therapies for cancer (D. A. Rodrigues et al., 2016). This research avenue indicates the potential for benzamide derivatives in therapeutic applications targeting specific enzymes or pathways.
Metabolic Studies : The metabolism of benzamide derivatives in organisms has been studied to understand their biotransformation and disposition. For instance, research on the disposition and metabolism of 2,6-dimethylbenzamide N-(5-methyl-3-isoxazolyl) in rats highlighted sex differences in metabolism pathways, providing insights into the pharmacokinetics and pharmacodynamics of such compounds (J. Maurizis et al., 1997).
properties
IUPAC Name |
N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]-2,5-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2/c1-13-7-8-14(2)17(9-13)18(21)20-12-19(22)10-15-5-3-4-6-16(15)11-19/h3-9,22H,10-12H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNFUWSLCDJQCOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)NCC2(CC3=CC=CC=C3C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.